Cas no 1780693-48-2 (2-Azabicyclo[2.2.1]heptan-5-ol hydrochloride)

• Product Name: 2-Azabicyclo[2.2.1]heptan-5-ol hydrochloride
• CAS No: 1780693-48-2
• MF: C₆H₁₂ClNO
• MW: 149.618580818176
• MDL: MFCD29048642
• CID: 4613512
• PubChem ID: 92131072
• Update Time: 2025-06-15

2-Azabicyclo[2.2.1]heptan-5-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-azabicyclo[2.2.1]heptan-5-ol hydrochloride
• 2-Azabicyclo[2.2.1]heptan-5-ol HCl
• AMY34715
• SB11079
• 2-Azabicyclo[2.2.1]heptan-5-ol, hydrochloride (1:1)
• 2-Aza-bicyclo[2.2.1]heptan-5-ol hydrochloride
• 2-azabicyclo[2.2.1]heptan-5-ol;hydrochloride
• SCHEMBL20296157
• AKOS027338398
• AS-52551
• CS-0052047
• 2-azabicyclo[2.2.1]heptan-5-olhydrochloride
• MFCD29048642
• EN300-307084
• 1780693-48-2
• SY098898
• P15330
• 2-Azabicyclo[2.2.1]heptan-5-ol hydrochloride

• MDL： MFCD29048642
• Inchi： 1S/C6H11NO.ClH/c8-6-2-5-1-4(6)3-7-5;/h4-8H,1-3H2;1H
• InChI Key： LUTVSQCTGHUTOO-UHFFFAOYSA-N
• SMILES： Cl.OC1CC2CC1CN2

Computed Properties

• Exact Mass: 149.0607417 g/mol
• Monoisotopic Mass: 149.0607417 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299
• Molecular Weight: 149.62

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-Azabicyclo[2.2.1]heptan-5-ol hydrochloride

Introduction to 2-Azabicyclo[2.2.1]heptan-5-ol Hydrochloride (CAS No. 1780693-48-2)

2-Azabicyclo[2.2.1]heptan-5-ol hydrochloride (CAS No. 1780693-48-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of azabicyclic compounds, which are characterized by their nitrogen-containing bicyclic ring systems. The hydrochloride salt form of this compound enhances its solubility and stability, making it a valuable candidate for various biological studies and drug development initiatives.

The molecular structure of 2-Azabicyclo[2.2.1]heptan-5-ol hydrochloride is particularly noteworthy due to its bicyclic framework, which provides a rigid and conformationally constrained scaffold. This rigidity can influence the compound's interactions with biological targets, potentially leading to enhanced binding affinity and selectivity. The presence of the hydroxyl group at the 5-position adds further complexity to the molecule, contributing to its pharmacological profile.

Recent studies have explored the potential of 2-Azabicyclo[2.2.1]heptan-5-ol hydrochloride in various therapeutic areas, including neurodegenerative diseases, cancer, and inflammatory disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2021 investigated the compound's ability to modulate specific G protein-coupled receptors (GPCRs) involved in neurodegenerative processes. The results indicated that 2-Azabicyclo[2.2.1]heptan-5-ol hydrochloride exhibited potent agonist activity at these receptors, suggesting its potential as a lead compound for developing novel treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In another study published in the European Journal of Medicinal Chemistry in 2020, researchers evaluated the anticancer properties of 2-Azabicyclo[2.2.1]heptan-5-ol hydrochloride. The compound was found to exhibit significant cytotoxic effects against several human cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action was attributed to its ability to induce apoptosis and inhibit cell proliferation through the modulation of key signaling pathways involved in cancer progression.

The anti-inflammatory potential of 2-Azabicyclo[2.2.1]heptan-5-ol hydrochloride has also been explored in preclinical studies. A research team from the University of California reported that the compound effectively reduced inflammation in animal models of rheumatoid arthritis by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 2-Azabicyclo[2.2.1]heptan-5-ol hydrochloride could be a promising candidate for developing new anti-inflammatory drugs.

The synthesis of 2-Azabicyclo[2.2.1]heptan-5-ol hydrochloride has been optimized using modern synthetic techniques, ensuring high yields and purity levels suitable for pharmaceutical applications. Various synthetic routes have been reported, including those involving ring-closing metathesis (RCM) and intramolecular cyclization reactions. These methods not only provide efficient access to the target molecule but also allow for the introduction of functional groups that can be further modified to enhance the compound's pharmacological properties.

In conclusion, 2-Azabicyclo[2.2.1]heptan-5-ol hydrochloride (CAS No. 1780693-48-2) represents a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable biological activities make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical uses, highlighting its significance in advancing our understanding of complex biological processes and developing innovative treatments for various diseases.